![molecular formula C18H21N3O3 B2637373 N-(2-methoxy-5-methylphenyl)-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide CAS No. 1903522-64-4](/img/structure/B2637373.png)
N-(2-methoxy-5-methylphenyl)-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2-Methoxy-5-methylphenyl)acetamide” is a compound that has been provided to researchers as part of a collection of unique chemicals . Its linear formula is C10H13NO2 .
Synthesis Analysis
While specific synthesis methods for your compound are not available, a method for the synthesis of isothiocyanates has been developed via the replacement reaction of phenyl isothiocyanate and the corresponding amines .Molecular Structure Analysis
The molecular structure of a similar compound, “N-(2-Methoxy-5-methylphenyl)nonanamide”, has a molecular formula of C17H27NO2 .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “N-(2-Methoxy-5-methylphenyl)nonanamide”, include a molecular formula of C17H27NO2 and an average mass of 277.402 Da .Scientific Research Applications
Polymorphic Modifications and Diuretic Properties
- Polymorphic Modifications and Diuretic Applications : A study by Shishkina et al. (2018) describes the diuretic properties of a compound with a similar structure, highlighting its potential as a new hypertension remedy. Two polymorphic forms were identified, differing in crystal packing and organizational levels, which could influence its bioavailability and efficacy (Shishkina et al., 2018).
Antidiabetic and Antimicrobial Activities
Antidiabetic Screening : Another study focused on the synthesis and in vitro antidiabetic screening of novel dihydropyrimidine derivatives, showcasing the potential for similar compounds to be used in antidiabetic therapies. The study highlights the importance of specific structural features for inhibiting α-amylase, a key enzyme in diabetes management (Lalpara et al., 2021).
Antimicrobial Activity : Kolisnyk et al. (2015) synthesized a series of compounds demonstrating significant antimicrobial activity against various strains, suggesting that related compounds could serve as templates for developing new antimicrobial agents. The study emphasizes the role of structural modifications in enhancing activity (Kolisnyk et al., 2015).
Synthesis and Characterization
- Synthesis Techniques and Characterization : Research by Hirokawa et al. (2000) describes an efficient synthesis method for a compound with a similar structural motif, emphasizing the importance of synthetic strategies in developing pharmacologically relevant molecules. This approach could be applicable to the synthesis and characterization of the compound , aiding in the exploration of its potential applications (Hirokawa et al., 2000).
Safety and Hazards
properties
IUPAC Name |
N-(2-methoxy-5-methylphenyl)-2-methyl-3-oxo-5,6,7,8-tetrahydrocinnoline-6-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-11-4-7-16(24-3)15(8-11)19-18(23)12-5-6-14-13(9-12)10-17(22)21(2)20-14/h4,7-8,10,12H,5-6,9H2,1-3H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGVAHXFKGGKZMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C2CCC3=NN(C(=O)C=C3C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxy-5-methylphenyl)-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.